Cas no 869782-94-5 (5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid)

• Product Name: 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid
• CAS No: 869782-94-5
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• MDL: MFCD06739135
• CID: 69142
• PubChem ID: 29921551
• Update Time: 2025-11-01

5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 5-(trifluoromethoxy)
• 5-TRIFLUOROMETHOXY-1H-INDAZOLE-3-CARBOXYLIC ACID
• 5-Trifluoromethoxyl-3-indazolecarboxylic acid
• 5-(trifluoromethoxy)-1H-indazole-3-carboxylicacid
• 5-Trifluoromethoxyl-3-indazole-carboxylic acid
• PubChem16933
• 1H-Indazole-3-carboxylicacid, 5-(trifluoromethoxy)-
• DJKYXGHMEGLNLG-UHFFFAOYSA-N
• AB28676
• AX8026357
• W89
• 5-TRIFLUOROMETHOXY-1H-INDAZOLE-3-CARBOXYLICACID
• 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid (ACI)
• DB-038200
• MFCD06739135
• A841897
• DTXSID90652138
• AKOS015919805
• SCHEMBL1573096
• SY239532
• J-516430
• AS-42983
• CS-0045069
• 5-(trifluoromethyloxy)-1H-indazole-3-carboxylic acid
• EN300-1616843
• 869782-94-5

• MDL： MFCD06739135
• Inchi： 1S/C9H5F3N2O3/c10-9(11,12)17-4-1-2-6-5(3-4)7(8(15)16)14-13-6/h1-3H,(H,13,14)(H,15,16)
• InChI Key： DJKYXGHMEGLNLG-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=C(C=2)OC(F)(F)F)NN=1)O

Computed Properties

• Exact Mass: 246.02500
• Monoisotopic Mass: 246.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 401.9±40.0 °C at 760 mmHg
• Flash Point: 196.8±27.3 °C
• PSA: 75.21000
• LogP: 2.15970
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid

Introduction to 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid (CAS No. 869782-94-5)

5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 869782-94-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole scaffold, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a trifluoromethoxy substituent at the 5-position and a carboxylic acid group at the 3-position imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The trifluoromethoxy group is a key feature of this molecule, contributing to its lipophilicity and metabolic stability. Fluoro substitution is a well-documented strategy in medicinal chemistry, often employed to enhance binding affinity, improve pharmacokinetic profiles, and modulate target interactions. In the context of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid, the electron-withdrawing nature of the trifluoromethoxy group can influence the electronic distribution across the indazole ring, potentially affecting its reactivity and interaction with biological targets.

The carboxylic acid functionality at the 3-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties. Carboxylic acids are versatile handles in organic synthesis, allowing for amide bond formation, esterification, or coupling with other functional groups. This flexibility makes 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid a valuable building block for constructing more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of fluorinated indazoles as potential therapeutic agents. Studies have highlighted the role of fluorine atoms in modulating enzyme inhibition and receptor binding affinity. For instance, fluorinated indazoles have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid suggest that it may exhibit similar biological activities, particularly in contexts where precise modulation of target interactions is required.

One area of interest is the exploration of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid as a precursor for kinase inhibitors. Indazole derivatives have been reported to interact with various kinases, which are critical enzymes in cellular signaling pathways. The trifluoromethoxy group can serve as an anchor point for designing molecules that selectively inhibit aberrantly activated kinases involved in diseases such as cancer. Preliminary computational studies suggest that this compound may disrupt kinase-substrate binding through steric hindrance and electronic effects induced by the fluorine atoms.

Another promising application lies in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has underscored the need for novel therapeutic strategies. Fluorinated indazoles have shown promise as broad-spectrum antimicrobial compounds due to their ability to interfere with bacterial cell wall synthesis and metabolic pathways. The unique structural features of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid, including the trifluoromethoxy and carboxylic acid groups, may contribute to its efficacy against resistant bacterial strains by targeting conserved bacterial enzymes or pathways.

In addition to its potential in treating infectious diseases and cancer, this compound may also find utility in addressing inflammatory disorders. Chronic inflammation is implicated in various pathological conditions, including autoimmune diseases and metabolic syndromes. Indazole derivatives have been reported to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. The structural framework of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid suggests that it could interact with inflammatory mediators, offering a novel approach to managing inflammation.

The synthesis of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the indazole core efficiently. The introduction of the trifluoromethoxy group requires careful selection of reagents and conditions to ensure regioselectivity and minimize side reactions.

Quality control and analytical characterization are critical steps in ensuring the integrity of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid throughout its development process. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide essential data for understanding the compound's behavior in various chemical environments.

The pharmacokinetic profile of 5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid is another important consideration in its development as a drug candidate. Factors such as solubility, bioavailability, metabolic stability, and excretion routes must be evaluated to determine its suitability for therapeutic use. Fluorinated compounds often exhibit enhanced metabolic stability due to the electron-withdrawing effect of fluorine atoms, which can prolong their half-life in vivo.

In conclusion,5-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid (CAS No. 869782-94-5) represents a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. Further research into its biological activity, synthetic pathways, and pharmacokinetic properties will be essential in determining its future role in pharmaceutical development.